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Compound of Interest

Compound Name: 4-Chloro-1-isopropyl-1H-pyrazole
CAS No.: 1205921-77-2
Cat. No.: B3039572
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Document Control:

* Version: 1.0 (Research Grade)

+ Classification: Restricted / Laboratory Use Only

Executive Summary & Scope

This technical guide provides an in-depth safety and handling analysis of 4-Chloro-1-
isopropyl-1H-pyrazole (CAS: 1205921-77-2). Unlike generic Safety Data Sheets (SDS) that
often rely on default algorithms, this monograph integrates structural activity relationships
(SAR) and practical laboratory experience to address specific risks associated with
halogenated nitrogen heterocycles in drug discovery.

Target Audience: Medicinal Chemists, Process Safety Engineers, and HSE Officers.
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Core Application: This compound is a critical scaffold in the synthesis of kinase inhibitors and
agrochemicals, serving as a robust bioisostere for phenyl and heteroaryl rings. Its handling
requires specific attention to its lipophilicity and potential for dermal absorption.[1]

Chemical Identity & Physicochemical Profile

Accurate identification is the first line of defense. The isopropy! group at the N1 position
significantly alters the physical properties compared to the parent 4-chloropyrazole, lowering
the melting point and increasing solubility in organic solvents.

Parameter Technical Specification

Chemical Name 4-Chloro-1-isopropyl-1H-pyrazole
1-Isopropyl-4-chloropyrazole; 4-Chloro-1-

Synonyms
(propan-2-yl)-1H-pyrazole

CAS Number 1205921-77-2

Molecular Formula CeHoCIN2

Molecular Weight 144.60 g/mol

) Viscous Liquid or Low-Melting Solid (Dependent
Physical State )
on purity/polymorph)

Soluble in DMSO, MeOH, DCM, EtOAc;

Solubilit
Y Sparingly soluble in water.[2][3][4]

LogP (Predicted) ~2.0 - 2.5 (Moderate Lipophilicity)

Hazard Identification (GHS Classification)

While specific toxicological data (LD50) for this exact CAS may be limited, "read-across

methodology from structural analogs (e.g., 4-chloropyrazole, 1-methyl-4-chloropyrazole)
dictates the following conservative classification.

GHS Label Elements

 Signal Word:WARNING
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e Pictograms:

o (Irritant/Acute Tox)

Code Statement Scientific Context
Pyrazoles can interfere with

H302 Harmful if swallowed. metabolic enzymes (e.g.,
alcohol dehydrogenase).
The lipophilic isopropyl group

H315 Causes skin irritation. facilitates penetration of the

stratum corneum.

Causes serious eye irritation.

Nitrogen lone pairs can act as

H319 5] Lewis bases, irritating mucous
membranes.
May cause respiratory Relevant if heated or
H335

irritation.

aerosolized during transfer.

Precautionary Statements (P-Codes)

e P261: Avoid breathing mist/vapors.

o P280: Wear protective gloves (Nitrile > 0.11mm) and eye protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses.[5]

Advanced Handling & Storage Protocols

As a Senior Application Scientist, | recommend protocols that go beyond "Keep cool." The

stability of the C-Cl bond and the N-isopropy! group dictates specific environmental controls.

Storage Architecture
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o Temperature: Store at 2-8°C. While the compound is chemically stable at room temperature,
cold storage prevents slow discoloration (oxidation of trace impurities).

o Atmosphere: Store under Inert Gas (Argon or Nitrogen). Pyrazoles are hygroscopic; moisture
uptake can complicate subsequent stoichiometry in water-sensitive reactions (e.g., lithiation).

o Container: Amber glass vials with Teflon-lined caps to prevent UV degradation and cap
corrosion.

Reaction Safety: The "Coupling” Risk

This compound is frequently used in Suzuki-Miyaura or Buchwald-Hartwig couplings.

e Risk: The C-Cl bond is less reactive than C-Br or C-I. High temperatures (>100°C) and
strong bases (KOtBu, Cs2CO:s) are often required.

e Protocol:
o Use pressure-rated vials (microwave vials) for heating above boiling points of solvents.

o Palladium Waste: All reaction waste containing Pd-catalysts and this halogenated
heterocycle must be segregated into "Heavy Metal / Halogenated" waste streams.

Operational Workflow Diagram

The following diagram outlines the safe lifecycle of the compound within a research lab,
emphasizing the decision loops for physical state handling.
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Receipt of Material
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Figure 1: Operational safety workflow distinguishing handling based on the physical state of the
compound.

Emergency Response & Toxicology Logic
Reactivity & Metabolic Logic
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Understanding why a compound is toxic is crucial for treatment. The diagram below illustrates
the potential reactivity profile of the scaffold.

N-Dealkylation Bioaccumulation

(Releases Acetone)

4-Chloropyrazole
(Toxic Metabolite)

Metabolic Oxidation
(CYP450)

Dermal Absorption
(Lipophilic iPr group)

Ingestion

4-Chloro-1-isopropyl-

il Direct Contact

Click to download full resolution via product page

Figure 2: Potential metabolic pathway and absorption logic. The isopropyl group enhances skin
absorption, while metabolism may release the more toxic N-unsubstituted pyrazole.

Spill Response Protocol

o Evacuate: Isolate the immediate area (10-meter radius).

o PPE: Don double nitrile gloves, lab coat, and safety goggles. If heating was involved, use a
half-mask respirator with organic vapor cartridges.

e Containment:
o Liquid: Adsorb with vermiculite or sand. Do NOT use sawdust (fire risk with oxidizers).
o Solid: Dampen with water to prevent dust, then sweep.

o Decontamination: Clean surface with a dilute soap solution followed by ethanol. Pyrazoles
are often persistent; ensure thorough cleaning to prevent cross-contamination of future
experiments.

Waste Disposal & Environmental Compliance

Disposal must adhere to RCRA (USA) or List of Wastes (EU) regulations.

o Classification: Halogenated Organic Solvent/Compound.
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e Waste Code (EU): 07 01 03* (organic halogenated solvents, washing liquids and mother
liquors).

e Protocol:

(¢]

Dissolve waste material in a compatible combustible solvent (e.g., acetone or ethanol).

[¢]

Transfer to a container labeled "Halogenated Organic Waste."

[¢]

Do NOT mix with acidic aqueous waste streams if cyanide reagents were used in
subsequent steps (risk of HCN generation, though not intrinsic to this specific compound).

[¢]

Incineration requires a facility equipped with scrubbers to handle HCI generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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